Cas no 1936696-02-4 (1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid)

1-(tert-Butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid is a protected pyrrole derivative widely used in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions, making it valuable for peptide and heterocycle synthesis. The ethyl substituent at the 4-position enhances steric and electronic properties, facilitating tailored modifications. This compound serves as a versatile intermediate for constructing complex molecules, particularly in medicinal chemistry for drug discovery. Its carboxylic acid functionality allows for further derivatization via coupling reactions. The Boc-protected structure ensures compatibility with a range of reaction conditions, offering synthetic flexibility. Suitable for use under inert atmospheres and stored at recommended temperatures to maintain integrity.

1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid structure

1936696-02-4 structure

Product Name:1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid

CAS No:1936696-02-4

MF:C₁₂H₁₇NO₄

MW:239.267683744431

CID:5247197

Update Time:2025-05-24

1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-1,2-dicarboxylic acid, 4-ethyl-, 1-(1,1-dimethylethyl) ester
- 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid
- Inchi： 1S/C12H17NO4/c1-5-8-6-9(10(14)15)13(7-8)11(16)17-12(2,3)4/h6-7H,5H2,1-4H3,(H,14,15)
- InChI Key： KWQVGJPPTIDAFK-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)C=C(CC)C=C1C(O)=O

1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-260782-1.0g	1-[(tert-butoxy)carbonyl]-4-ethyl-1H-pyrrole-2-carboxylic acid	1936696-02-4		1.0g	$0.0	2023-03-01
Enamine	EN300-260782-1g	1-[(tert-butoxy)carbonyl]-4-ethyl-1H-pyrrole-2-carboxylic acid	1936696-02-4		1g	$0.0	2023-09-14

1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid Related Literature

1. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
4. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
5. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293

Additional information on 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid (CAS No. 1936696-02-4)

1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid (CAS No. 1936696-02-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of pyrrole derivatives, which are known for their versatile applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid has garnered significant attention due to its unique structural features and potential as a building block for more complex molecules.

The compound's tert-butoxycarbonyl (Boc) protecting group enhances its stability, making it a preferred choice for synthetic chemists. Researchers often explore its reactivity in peptide coupling reactions and heterocyclic synthesis, addressing common challenges in modern organic chemistry. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such compounds to minimize environmental impact, aligning with global sustainability goals.

In the context of drug development, 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid serves as a key intermediate for designing small-molecule inhibitors and biologically active agents. Its pyrrole core is frequently found in molecules targeting inflammatory pathways and enzyme modulation, topics highly searched in academic and industrial databases. The compound's carboxylic acid functionality further allows for derivatization, enabling the creation of libraries for high-throughput screening.

From an analytical perspective, advanced techniques like NMR spectroscopy and mass spectrometry are employed to characterize this compound, ensuring purity and consistency—a critical factor for reproducibility in research. Questions about its solubility, storage conditions, and handling protocols are frequently raised in forums, reflecting user concerns about practical laboratory use.

Beyond pharmaceuticals, 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid has potential applications in material science, particularly in the design of organic semiconductors and conductive polymers. These areas are gaining traction due to the rise of flexible electronics and renewable energy technologies, making the compound relevant to cutting-edge innovations.

In summary, 1-(tert-butoxy)carbonyl-4-ethyl-1H-pyrrole-2-carboxylic acid (CAS No. 1936696-02-4) exemplifies the intersection of chemistry and interdisciplinary research. Its adaptability and relevance to hot topics like drug discovery, sustainable synthesis, and advanced materials ensure its continued importance in scientific advancement.